molecular formula C11H11ClF2O3 B8404316 Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate

Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate

Cat. No. B8404316
M. Wt: 264.65 g/mol
InChI Key: IWCRNMLZWQNHKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate is a useful research compound. Its molecular formula is C11H11ClF2O3 and its molecular weight is 264.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate

Molecular Formula

C11H11ClF2O3

Molecular Weight

264.65 g/mol

IUPAC Name

methyl 3-chloro-4-(1,3-difluoropropan-2-yloxy)benzoate

InChI

InChI=1S/C11H11ClF2O3/c1-16-11(15)7-2-3-10(9(12)4-7)17-8(5-13)6-14/h2-4,8H,5-6H2,1H3

InChI Key

IWCRNMLZWQNHKH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)OC(CF)CF)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,3-difluoropropan-2-ol (2.57 g, 26.8 mmol) in THF (35 mL) was added methyl 3-chloro-4-hydroxybenzoate (2.00 g, 10.72 mmol), followed by triphenylphosphine (7.03 g, 26.8 mmol) and DIAD (5.21 mL, 26.8 mmol). The reaction was stirred overnight at room temperature, diluted with EtOAc and washed with brine. The organics were separated, washed with brine, dried over MgSO4, filtered, and concentrated. The residue was purified by silica gel chromatography to give the title compound (3.743 g) as a clear oil. LCMS m/z=265.1 [M+H]+.
Quantity
2.57 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
7.03 g
Type
reactant
Reaction Step Two
Name
Quantity
5.21 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.